molecular formula C10H7NO4 B8420269 Spiro(benzofuran-2(3H),1'-cyclopropan)-3-one, 5-nitro- CAS No. 72492-08-1

Spiro(benzofuran-2(3H),1'-cyclopropan)-3-one, 5-nitro-

Cat. No. B8420269
CAS RN: 72492-08-1
M. Wt: 205.17 g/mol
InChI Key: ZVUVCQRAMOMBPL-UHFFFAOYSA-N
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Description

Spiro(benzofuran-2(3H),1'-cyclopropan)-3-one, 5-nitro- is a useful research compound. Its molecular formula is C10H7NO4 and its molecular weight is 205.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality Spiro(benzofuran-2(3H),1'-cyclopropan)-3-one, 5-nitro- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Spiro(benzofuran-2(3H),1'-cyclopropan)-3-one, 5-nitro- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

72492-08-1

Product Name

Spiro(benzofuran-2(3H),1'-cyclopropan)-3-one, 5-nitro-

Molecular Formula

C10H7NO4

Molecular Weight

205.17 g/mol

IUPAC Name

5-nitrospiro[1-benzofuran-2,1'-cyclopropane]-3-one

InChI

InChI=1S/C10H7NO4/c12-9-7-5-6(11(13)14)1-2-8(7)15-10(9)3-4-10/h1-2,5H,3-4H2

InChI Key

ZVUVCQRAMOMBPL-UHFFFAOYSA-N

Canonical SMILES

C1CC12C(=O)C3=C(O2)C=CC(=C3)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Spiro[benzo[b]furan-2(3H), 1'-cyclopropane]-3-one (7.0 g.) was added in small portions to fuming nitric acid (70 ml.) previously cooled to -50° C. to -60° C. After stirring for 20 minutes, the reaction mixture was poured into ice-water and the precipitated crystals were collected by filtration, washed with water and recrystallized from ethanol. By the above procedure there was obtained 5-nitrospiro[benzo[b]furan-2(3H),1'-cyclopropane]-3-one as colorless prisms, m.p. 107°-110° C. Yield 7.3 g. This product was in good agreement with the crystals obtained in Example 18.
Quantity
7 g
Type
reactant
Reaction Step One
Quantity
70 mL
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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